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N-Ethylhexylone pharmacological effects and
mechanism of action

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N-Ethylhexylone

CAS No.: 802605-02-3

Cat. No.: S1971641

What is Known: Chemical Profile

N-Ethylhexylone is a synthetic cathinone derivative identified in seized materials on the illicit drug market.

Here are its key chemical characteristics:

e Chemical Name: 1-(1,3-benzodioxol-5-yl)-2-(ethylamino)hexan-1-one [1].

e Structure: It features a methylenedioxy ring attached to the phenyl group, a structural feature it
shares with entactogens like MDMA. This suggests a potential serotonergic component to its activity,
though this is hypothetical without direct experimental confirmation [1].

¢ Analytical Data: The compound has been characterized using various techniques, which are crucial
for its identification in forensic and toxicological analysis. The data below can serve as a reference for
its identification.

Table: Analytical Characterization of N-Ethylhexylone [1]

Analytical . L
Key Data Forensic Application
Method
HR-MS [M+H]+: m/z 264.1597 (C15H22NO3) Confirms molecular formula and exact
mass.
GC-MS (EI Main fragment ions: m/z 114, 149, 58 Aids in initial screening; difficult to
mode) distinguish from isomers.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s1971641?utm_src=pdf-body
https://www.smolecule.com/products/s1971641?utm_src=pdf-interest
https://www.smolecule.com/products/s1971641?utm_src=pdf-body
https://www.mdpi.com/1420-3049/30/10/2182
https://www.mdpi.com/1420-3049/30/10/2182
https://www.smolecule.com/products/s1971641?utm_src=pdf-body
https://www.mdpi.com/1420-3049/30/10/2182
https://www.smolecule.com/products/s1971641?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Analytical . .
Key Data Forensic Application
Method
ESI-MS/MS [M+H]+: m/z 264; Major fragment: m/z Provides more specific fragmentation
246 (loss of H20) data for confirmation.
NMR 1H and 13C chemical shifts provided Definitive structural elucidation.
Spectroscopy

Research Gaps and Next Steps

The absence of pharmacological data for N-Ethylhexylone is a significant gap. Research on closely related

substances suggests these are the most probable areas of its activity, but they require experimental validation.

Structure Analysis
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Diagram of the hypothesized mechanism of action for N-Ethylhexylone, inferred from its structure.

To proceed with your research, I suggest the following steps:

e Search Specialized Databases: Query scientific databases (PubMed, Google Scholar, Scopus)
using the terms "N-Ethylhexylone" along with keywords like "pharmacology”, "dopamine”,
"serotonin”, "uptake inhibition", and "receptor binding".

¢ Investigate Close Analogs: Since direct data is lacking, research on structurally similar
methylenedioxy cathinones like methylone, pentylone, and eutylone can provide strong clues about
its likely mechanism and effects [1].

e Consult Toxicology Resources: Check reports from organizations like the Center for Forensic
Science Research and Education (CFSRE) or the EMCDDA for any emerging post-mortem or
clinical case data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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